1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 2-(4-bromophenyl)-5-(4-methoxyphenyl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C17H13BrN2O3/c1-23-14-8-2-11(3-9-14)15-10-16(17(21)22)20(19-15)13-6-4-12(18)5-7-13/h2-10H,1H3,(H,21,22)
• InChI Key: ATNFBWFVYFMEQI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(=C2)C(=O)O)C3=CC=C(C=C3)Br
• Molecular Formula: C17H13BrN2O3
• Molecular Weight: 373.2 g/mol

Description

1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid (4-BP-4-MPCA) is an organic compound belonging to the class of pyrazole carboxylic acids. It is an important building block for the synthesis of various pharmaceuticals and fine chemicals. 4-BP-4-MPCA is a versatile compound with a wide range of applications in the fields of organic chemistry, pharmaceuticals, and biochemistry. It has been used as a starting material for the synthesis of various heterocyclic compounds, such as pyrazoles, pyridines, and imidazoles. In addition, 4-BP-4-MPCA has been used as a reagent for the synthesis of various active pharmaceutical ingredients (APIs).

Scientific Research Applications

1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid has been used extensively in scientific research. It has been used as a starting material for the synthesis of various heterocyclic compounds, such as pyrazoles, pyridines, and imidazoles. In addition, 1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid has been used as a reagent for the synthesis of various active pharmaceutical ingredients (APIs). It has also been used in the synthesis of various organic catalysts, such as the catalysts used in the Heck reaction. Furthermore, 1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid has been used in the synthesis of various polymers, such as polyurethanes, polyesters, and polyamides.

Mechanism of Action

The mechanism of action of 1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid is not fully understood. However, it is believed that the compound acts as an electrophile in the presence of a nucleophile, such as an amine or an alcohol. The reaction of 1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid with a nucleophile results in the formation of a covalent bond between the two molecules, resulting in the formation of a new compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid are not well understood. However, it is believed that 1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid may have anticancer activity, as it has been shown to inhibit the growth of various types of cancer cells in vitro. In addition, 1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid has been shown to have antifungal activity, as it has been shown to inhibit the growth of various types of fungi in vitro.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid in laboratory experiments include its availability, low cost, and ease of use. In addition, 1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid is a versatile compound that can be used in a variety of synthetic reactions. However, there are some limitations to using 1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid in laboratory experiments. For example, the compound is unstable in air and should be stored in an airtight container. In addition, the compound is toxic and should be handled with care.

Future Directions

The potential future directions for 1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid include further research into its anticancer and antifungal activities, as well as its potential use as a reagent in the synthesis of various organic catalysts and polymers. In addition, further research into the mechanism of action of 1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid could lead to the development of new and improved synthetic methods. Finally, 1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid could be explored as a potential drug candidate, as it has been shown to have some promising biological activities.

Synthesis Methods

1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid can be synthesized by a variety of methods, including the reaction of 4-bromophenylacetic acid with 4-methoxyphenylhydrazine in the presence of a base, such as potassium carbonate, in an aqueous medium. This reaction yields the desired compound in high yield. Alternatively, 1-(4-Bromophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid can be synthesized by the reaction of 4-bromophenylacetic acid with 4-methoxyphenylhydrazine in the presence of a base, such as potassium carbonate, in an organic solvent, such as dichloromethane.